Cas no 52427-62-0 (3-Cyclobutene-1,2-dione, 3,4-bis(ethylthio)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3,4-bis(ethylthio)-
• CAS No: 52427-62-0
• MF: C₈H₁₀O₂S₂
• MW: 202.293799877167
• CID: 359642
• PubChem ID: 71365635
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(ethylthio)-
• 3,4-bis(ethylsulfanyl)cyclobut-3-ene-1,2-dione
• DTXSID90789034
• 52427-62-0

• Inchi： 1S/C8H10O2S2/c1-3-11-7-5(9)6(10)8(7)12-4-2/h3-4H2,1-2H3
• InChI Key： JCFWMRYSPGBOSE-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C(C=1SCC)=O)=O

Computed Properties

• Exact Mass: 202.0123
• Monoisotopic Mass: 202.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 34.14